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Compound of Interest

Compound Name: Tricyclodecenyl acetate-13C2

Cat. No.: B12375109

For researchers, scientists, and professionals in drug development, the availability of high-
quality, isotopically labeled compounds is critical for a wide range of applications, from
metabolic studies to use as internal standards in quantitative analysis. This guide provides an
in-depth overview of the commercial availability of Tricyclodecenyl acetate-13C2, a stable
isotope-labeled version of the fragrance ingredient Tricyclodecenyl acetate. This document
details its commercial landscape, available technical specifications, and a review of its
synthesis.

Commercial Avalilability

The commercial availability of Tricyclodecenyl acetate-13C2 is currently limited, with a
primary supplier identified for research-grade material. In contrast, the unlabeled analogue,
Tricyclodecenyl acetate, is widely available from numerous suppliers.

Tricyclodecenyl acetate-13C2

MedChemExpress (MCE) is a key commercial supplier of Tricyclodecenyl acetate-13C2,
offered for research purposes.[1] This isotopically labeled compound is valuable as a tracer or
an internal standard in analytical methodologies such as NMR, GC-MS, or LC-MS.[1] Detailed
guantitative specifications, including purity, isotopic enrichment, and pricing, are available upon
request from the supplier.
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Unlabeled Tricyclodecenyl Acetate

The unlabeled form of Tricyclodecenyl acetate is readily available from a variety of chemical
suppliers. This provides researchers with ample sources for precursor material and for
comparative studies.

Representative Pricing

Supplier CAS Number
(USD)
$13.00 (5 g), $26.00 (25 g),
Sigma-Aldrich 5413-60-5 $65.00 (100 g), $260.00 (500
9)
] Varies by supplier, with bulk
ChemicalBook 5413-60-5 o
pricing as low as $1.00/kg[2][3]
Vigon International 5413-60-5 Price available upon request[4]

$25.00/kg (1-189 Kg),
5413-60-5 $10.00/kg (190-999 kg),
$3.00/kg (1,000+ kg)[5]

Suzhou Senfeida Chemical
Co., Ltd.

Synthesis of Tricyclodecenyl Acetate

While a specific synthetic protocol for Tricyclodecenyl acetate-13C2 is not publicly available,
its preparation would logically follow the established methods for the unlabeled compound,
utilizing a 13C-labeled precursor. The synthesis of Tricyclodecenyl acetate is well-documented,
typically involving the acid-catalyzed esterification of dicyclopentadiene with acetic acid.[6][7]
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General Synthetic Procedure for Unlabeled
Tricyclodecenyl Acetate

A common method for the synthesis of Tricyclodecenyl acetate involves the reaction of
dicyclopentadiene with acetic acid in the presence of a catalyst.[7]

Reactants:

Dicyclopentadiene

Glacial Acetic Acid

Acetic Anhydride

Perchloric acid-phosphoric acid binary complex acid catalyst

Procedure:

Glacial acetic acid and the perchloric acid-phosphoric acid catalyst are charged into a
reaction flask equipped with a stirrer, thermometer, and addition funnel.

e Acetic anhydride is slowly added to the mixture.

e Dicyclopentadiene is then added dropwise while maintaining the reaction temperature
between 50-80°C.

e The reaction is monitored until the consumption of dicyclopentadiene is complete.

e The reaction mixture is then subjected to a workup procedure involving washing with sodium
hydroxide solution, sodium sulfate solution, and brine.

The final product is purified by vacuum fractionation.[7]

Proposed Synthesis of Tricyclodecenyl acetate-13C2

The synthesis of the 13C2-labeled analogue would necessitate the use of acetic acid-13C2 as
a starting material. The overall reaction scheme would remain the same as the one for the
unlabeled compound.
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Proposed Labeled Reactant:
e Acetic acid-1,2-13C2

The workflow for this synthesis is depicted in the following diagram:

General Synthesis Workflow for Tricyclodecenyl Acetate
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Caption: General synthesis workflow for Tricyclodecenyl Acetate.

Conclusion

Tricyclodecenyl acetate-13C2 is a valuable tool for researchers in drug development and
related fields. While its commercial availability is currently limited to a single primary supplier
for research quantities, the well-established synthesis of its unlabeled counterpart provides a
clear path for its preparation. For detailed product specifications and pricing, direct inquiry with
the supplier is necessary. The widespread availability of unlabeled Tricyclodecenyl acetate
offers ample opportunities for sourcing starting materials and for conducting comparative
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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